Cas no 2055301-68-1 (4-Bromo-5-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid ethyl ester)

• Product Name: 4-Bromo-5-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid ethyl ester
• CAS No: 2055301-68-1
• MF: C₈H₇BrF₃NO₂
• MW: 286.0459
• CID: 4741129
• Update Time: 2020-09-08

4-Bromo-5-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-(trifluoromethyl)-1H-pyrrole-2-carboxylate
• 4-Bromo-5-(trifluoromethyl)-1H-pyrrole-2-carboxylic acid ethyl ester

• Inchi： 1S/C8H7BrF3NO2/c1-2-15-7(14)5-3-4(9)6(13-5)8(10,11)12/h3,13H,2H2,1H3
• InChI Key： GPNAOWFBQIBNKA-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C(=O)OC([H])([H])C([H])([H])[H])N([H])C=1C(F)(F)F

Computed Properties

• Exact Mass: 284.96123g/mol
• Monoisotopic Mass: 284.96123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• Molecular Weight: 286.05g/mol
• XLogP3: 2.9